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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

Welcome to the Technical Support Center for utilizing Pigment Red 4 in staining applications.

This resource is designed for researchers, scientists, and drug development professionals

seeking to explore the potential of Pigment Red 4 in their experimental workflows. Here, you

will find troubleshooting guides and frequently asked questions to address common challenges

and refine your protocols for clearer, more reliable results.

Disclaimer: Pigment Red 4 is a monoazo dye predominantly used in industrial applications

such as paints, inks, textiles, and plastics.[1][2][3][4] While its use as a biological stain in

published research is not well-documented, this guide provides hypothetical protocols and

troubleshooting advice based on its known chemical properties for investigational purposes.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Red 4 and what are its primary characteristics?

Pigment Red 4, also known as C.I. 12085, is a synthetic organic pigment with a yellowish-red

hue.[3] It is an azo dye, characterized by its insolubility in water and slight solubility in organic

solvents like ethanol and acetone.[5] Its primary industrial applications are in coloring plastics,

paints, and inks due to its vibrant color and stability.[1][6]

Q2: What are the potential applications of Pigment Red 4 in a research laboratory setting?

Given its hydrophobic nature and bright color, Pigment Red 4 could potentially be explored for

the following research applications:
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Lipid Staining: Its insolubility in water suggests it may be useful for staining lipids and other

hydrophobic structures within cells and tissues.

Counterstaining: It could potentially serve as a counterstain in specific immunohistochemistry

or in situ hybridization protocols, provided it does not interfere with the primary detection

method.

Vital Staining: Its utility as a vital stain for living cells would require extensive investigation to

assess toxicity and cell permeability.

Q3: How should I prepare a staining solution with Pigment Red 4?

Due to its insolubility in water, a stock solution of Pigment Red 4 should be prepared in an

organic solvent such as absolute ethanol or acetone.[5] The working solution can then be made

by diluting the stock solution in an appropriate buffer. It is crucial to determine the optimal

solvent and concentration for your specific application to avoid precipitation.

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Weak or No Staining

Inadequate Dye

Concentration: The

concentration of Pigment Red

4 in the working solution may

be too low.

Increase the concentration of

Pigment Red 4 in a stepwise

manner.

Poor Dye Penetration: The dye

may not be effectively

penetrating the tissue or cells.

Increase the incubation time.

Consider adding a small

percentage of a non-ionic

detergent (e.g., Triton X-100)

to the staining solution to

enhance penetration.

Incorrect Solvent: The solvent

system may not be optimal for

your sample type.

Experiment with different

solvents for the stock solution

(e.g., ethanol, methanol,

acetone) and different buffers

for the working solution.

High Background Staining

Dye Precipitation: Pigment

Red 4 may precipitate out of

the working solution, leading to

non-specific deposits on the

sample.

Filter the working solution

before use. Prepare fresh

working solutions for each

experiment. Ensure the final

solvent concentration in the

working buffer is not high

enough to cause precipitation.

Excessive Dye Concentration:

The concentration of the dye

may be too high, leading to

non-specific binding.

Decrease the concentration of

Pigment Red 4 in the working

solution.

Inadequate Washing:

Insufficient washing after

staining can leave behind

unbound dye.

Increase the number and

duration of wash steps. Use a

wash buffer that helps to

remove unbound, hydrophobic

dye (e.g., a buffer containing a

low percentage of alcohol).
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Uneven Staining

Non-uniform Fixation: The

tissue or cells may not have

been fixed properly, leading to

uneven dye uptake.

Ensure a standardized and

thorough fixation protocol.

Incomplete Dewaxing (for

paraffin sections): Residual

wax can prevent the dye from

reaching the tissue.

Ensure complete removal of

paraffin wax by using fresh

xylene and a sufficient number

of changes.

Dye Aggregation: The dye

molecules may be clumping

together in the staining

solution.

Sonicate the stock solution

before preparing the working

solution.

Physicochemical Properties of Pigment Red 4
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Property Value Reference

C.I. Name Pigment Red 4 [4]

C.I. Number 12085 [4]

CAS Number 2814-77-9 [4]

Chemical Class Monoazo [4]

Molecular Formula C16H10ClN3O3 [5]

Molecular Weight 327.72 g/mol [5]

Appearance Red powder [2]

Hue Yellowish Red [4]

Solubility

Insoluble in water; Slightly

soluble in ethanol, acetone,

and benzene

[5]

Heat Resistance ~140-150 °C [3][7]

Light Fastness Grade 4-6 (out of 8) [2][3]

pH Value 6.0-8.0 [7]

Hypothetical Experimental Workflow for Tissue
Staining
Below is a generalized workflow for a hypothetical staining protocol using Pigment Red 4 on

paraffin-embedded tissue sections. Optimization of each step is critical.
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Sample Preparation

Staining Procedure

Post-Staining

Deparaffinization
(Xylene)

Rehydration
(Ethanol series)

Wash in dH2O

Incubate in
Pigment Red 4 Solution

Wash in Buffer

Counterstain
(Optional, e.g., Hematoxylin)

Dehydration
(Ethanol series)

Clearing
(Xylene)

Mounting

Click to download full resolution via product page

Caption: A generalized workflow for hypothetical tissue staining with Pigment Red 4.
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Logical Troubleshooting Flowchart for High
Background Staining
This flowchart provides a logical sequence of steps to address the issue of high background

staining.

Caption: A troubleshooting flowchart for addressing high background staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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